1-[(2,4-dichlorophenyl)methyl]-N-(4-methoxyphenyl)-2-oxopyridine-3-carboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-N-(4-methoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16Cl2N2O3/c1-27-16-8-6-15(7-9-16)23-19(25)17-3-2-10-24(20(17)26)12-13-4-5-14(21)11-18(13)22/h2-11H,12H2,1H3,(H,23,25)
• InChI Key: BDCMJQNDOMTMHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O3
• Molecular Weight: 403.3 g/mol

Description

1-(2,4-Dichlorophenyl)-N-(4-methoxyphenyl)-2-oxopyridine-3-carboxamide, more commonly referred to as 2,4-DMPO, is a synthetic compound that has been used in various scientific research applications. It is a derivative of the widely used herbicide 2,4-dichlorophenoxyacetic acid (2,4-D). 2,4-DMPO is a white powder that has been used as a reagent in reactions with other compounds, as well as a marker for various biochemical and physiological processes. The purpose of

Scientific Research Applications

• Synthesis and Characterization :

  • Novel derivatives of 1,3-diaryl pyrazole bearing 2-oxopyridine-3,5-dicarbonitrile, which are structurally related to the compound , have been synthesized and characterized (Khalifa et al., 2017).
  • Research into the crystal structures of certain anticonvulsant enaminones reveals insights into the structural characteristics of similar compounds (Kubicki et al., 2000).

• Chemical Properties and Reactions :

  • Studies on similar compounds, such as 2-(4-Methoxyphenyl)-1-oxo-1,2-dihydro-1,6-naphthyridine-4-carboxamide, detail the chemical reactions and the formation of novel heterocyclic systems, which can be relevant for understanding the chemical behavior of the compound (Deady & Devine, 2006).

• Potential Applications in Medical Imaging :

  • A study on the synthesis of similar compounds for potential use as radioligands in PET imaging of cerebral cannabinoid receptors highlights the potential medical imaging applications of structurally related compounds (Fan et al., 2006).

• Biological Activity :

  • Research on thiourea derivatives, with structural similarities, indicates potential antimicrobial and antipathogenic activities, suggesting possible biological applications for similar compounds (Limban et al., 2011).

• Molecular Interaction Studies :

  • Investigations into the molecular interaction of similar compounds with cannabinoid receptors can provide insights into the receptor binding and pharmacological properties of related molecules (Shim et al., 2002).

• Synthesis and Analytical Characterization :

  • Other research has focused on synthesizing and characterizing derivatives with similar structural components, providing valuable insights into their chemical properties and potential applications (Banerjee et al., 2002).